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Introduction
UranyLess is a non-radioactive contrast agent used in transmission electron microscopy (TEM)

as a substitute for uranyl acetate.[1][2] It is a proprietary mixture of lanthanides in an aqueous

solution that provides strong contrast for a wide variety of biological samples.[3][4] UranyLess

has been successfully tested on numerous animal and plant tissues, including intestine,

muscle, liver, kidney, nerve, and cell cultures, as well as for negative staining of bacteria,

bacteriophages, and polymers.[1][4][5] This document provides detailed protocols for the

application of UranyLess for classic double-contrast staining and negative staining of ultrathin

sections.
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Feature Specification Source(s)

Composition
Proprietary mix of lanthanides

(<1%) in aqueous solution
[6]

pH 6.8 - 7.0 [5][7][8]

Storage
Room temperature, away from

direct sunlight
[5][8]

Shelf Life One year [8]

Sensitivity Not sensitive to air or light [5][9][10][11]

Packaging

30ml airless bottle (stains

~1500 grids), 200ml bottle for

automated stainers

[3][5][8]

Safety Precautions
UranyLess is a safer alternative to the radioactive uranyl acetate but should still be handled

with care.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][12]

Handling: Do not eat, drink, or smoke when using this product. Use in a well-ventilated area

or fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][12]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6][12]

Skin: Wash with plenty of water and soap. If skin irritation occurs, seek medical attention.

[6][12]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[12]
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Disposal: Dispose of contents and container to an authorized waste collection point,

following regulations for heavy metal waste.[3][6]

Experimental Protocols
Protocol 1: Classic Double Contrast Staining
(UranyLess and Lead Citrate)
This protocol is suitable for biological samples fixed with conventional methods (e.g.,

glutaraldehyde, osmium tetroxide) and embedded in epoxy (e.g., Epon, Araldite, Spurr) or

acrylic (e.g., LRWhite, HM20) resins.[5][7][9][10][11][13] It is highly recommended to follow up

UranyLess staining with a lead citrate counterstain to enhance contrast.[3][5][7]

Materials:

UranyLess solution

Lead Citrate solution (e.g., Reynolds' formula)[5][10][11]

Hydrophobic surface (e.g., Parafilm)

Fine-tipped tweezers

Filter paper

Distilled water (freshly prepared and degassed for rinsing after lead citrate)

0.01 N NaOH solution (optional, for rinsing after lead citrate)[10][11]

NaOH pellets (to create a CO2-free atmosphere for lead citrate incubation)

Procedure:

UranyLess Staining:

Place a drop of UranyLess solution onto a clean, hydrophobic surface.[5][9][10][11][13]

Carefully place the grid with the ultrathin section onto the drop of UranyLess.
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Incubate for 1 to 2 minutes at room temperature.[5][7][9][10][11][13]

Using tweezers, pick up the grid and blot the excess solution with filter paper.[5][9][10][11]

[13]

Wash the grid by rinsing with distilled water.[5][9][11][13] Note: For tissues rich in lipids,

reducing water wash times may improve contrast as UranyLess does not fix to the tissue

and can be washed away.[7]

Allow the grid to air dry completely.[5][10][11][13]

Lead Citrate Counterstaining:

In a petri dish containing NaOH pellets to create a CO2-free atmosphere, place a drop of

lead citrate solution on a hydrophobic surface.[7][10]

Place the dry, UranyLess-stained grid onto the drop of lead citrate.

Incubate for 1 minute.[10][11]

Remove the grid and immediately rinse thoroughly with freshly prepared, degassed

distilled water or a 0.01N NaOH solution.[9][10][11]

Blot the grid with filter paper and allow it to dry completely before viewing in the TEM.[10]

[11]

Quantitative Staining Parameters

Step Reagent Incubation Time Washing

1 UranyLess 1 - 2 minutes Distilled water rinse

2 Lead Citrate 1 minute

Freshly prepared

distilled water or

0.01N NaOH
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This technique is used for visualizing the morphology of isolated particles such as viruses,

bacteria, proteins, nanoparticles, and liposomes.[4][7][9][11]

Materials:

UranyLess solution

Sample suspension (~10 µl)

Formvar-carbon coated TEM grid

Hydrophobic surface (e.g., Parafilm)

Fine-tipped tweezers

Filter paper

Procedure:

Place a drop of your sample suspension and a separate drop of UranyLess onto a

hydrophobic surface.[4][7][9][11]

Place the formvar-carbon coated grid on the drop of the sample suspension for

approximately 1 minute.[4][7][9][11]

Blot the grid with filter paper to remove excess sample.[4][7][9][11]

Transfer the grid to the drop of UranyLess and incubate for 1 minute.[4][7][9][11]

Blot the grid again with filter paper to remove excess stain.[4][7][9][11]

Allow the grid to air dry for at least 5 minutes before observation in the TEM.[4][7][9][11]

Special Considerations and Formulations
Automated Staining: For automated systems like the Leica EM Stain, a 200ml bottle of

UranyLess is available.[7] When using automated stainers, it is crucial not to wash for longer

than 10 minutes to avoid losing contrast.[1][5][8][14]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.emsdiasum.com/microscopy/products/brochures/2017/EMS_New_Products.pdf
https://www.uranyless.com/uranyless-solution/
https://www.microtonano.com/TSB-28-005030-UranyLess-classic-and-negative-staining-protocols.php
https://www.scienceservices.eu/uranyless-tips-tricks
https://www.uranyless.com/uranyless-solution/
https://www.emsdiasum.com/uranyless
https://www.emsdiasum.com/docs/technical/brochures/2021/Uranyless_Brochure_2021A.pdf
https://proscitech.com.au/products/uranyless-em-stain
https://www.scienceservices.eu/uranyless-em-stain.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dense and Lipid-Rich Tissues: For tissues that are difficult to contrast, such as those rich in

collagen or lipids, an ethanolic solution of UranyLess is available.[7][14] The recommended

protocol involves staining for 2 to 8 minutes, followed by washing with 30% ethanol.[14]

Cryo-Applications: An anhydrous UranyLess in acetone is formulated for cryo-fixation and

automatic freeze substitution (AFS) applications.[7] When used with OsO4, a specific

protocol should be followed to prevent undesirable interactions.[7]

Troubleshooting and Technical Tips
Precipitates: If any precipitate is observed in the UranyLess or lead citrate solutions, filter the

solution before use.[9][10][11]

Refrigeration: Do not store UranyLess or lead citrate in the refrigerator.[9][11] If they have

been refrigerated, allow them to return to room temperature before use to ensure consistent

staining times.[10][11]

Intense Staining: If the staining is too intense, you can wash the grid with water for an

additional minute.[4][13]

Weak Contrast: For lipid-rich tissues, reduce the duration of the water washes after

UranyLess incubation.[7]
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Protocol 1: Classic Double Contrast Staining

Place grid on UranyLess drop (1-2 min)

Blot with filter paper

Wash with distilled water

Air dry completely

Place grid on Lead Citrate drop (1 min)
in CO2-free atmosphere

Blot with filter paper

Rinse with fresh distilled water

Air dry and observe in TEM

Click to download full resolution via product page

Caption: Workflow for classic double contrast staining.
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Protocol 2: Negative Staining

Place grid on sample drop (1 min)

Blot with filter paper

Place grid on UranyLess drop (1 min)

Blot with filter paper

Air dry (5 min) and observe in TEM

Click to download full resolution via product page

Caption: Workflow for negative staining of particulate samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. emsdiasum.com [emsdiasum.com]

2. emsdiasum.com [emsdiasum.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15597215/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-uranyless-staining-of-ultrathin-sections
https://www.benchchem.com/product/b15597215?utm_src=pdf-custom-synthesis#bc-rfq
https://www.emsdiasum.com/uranyless
https://www.emsdiasum.com/uranyless-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. UranyLess efficient TEM staining solution is uranyl acetate free; additional contrast
enhancement with 3% lead citrate [microtonano.com]

4. emsdiasum.com [emsdiasum.com]

5. emsdiasum.com [emsdiasum.com]

6. microtonano.com [microtonano.com]

7. Uranyless solution | High-Quality Solutions [uranyless.com]

8. proscitech.com.au [proscitech.com.au]

9. TSB UranyLess classic and negative staining protocols [microtonano.com]

10. Protocol of use - Uranyless [uranyless.com]

11. UranyLess-Tips & Tricks [scienceservices.eu]

12. emsdiasum.com [emsdiasum.com]

13. microtonano.com [microtonano.com]

14. Uranyless EM Stain [scienceservices.eu]

To cite this document: BenchChem. [Application Notes and Protocols for UranyLess Staining
of Ultrathin Sections]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597215/docs#application-notes-and-protocols-for-
uranyless-staining-of-ultrathin-sections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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